Cas no 2244086-80-2 (Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-)
Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-
-
- Inchi: 1S/C13H7BrF5NO/c14-7-1-2-11(10(20)5-7)21-12-8(15)3-6(4-9(12)16)13(17,18)19/h1-5H,20H2
- InChI Key: CIBBSZVBKPMNEN-UHFFFAOYSA-N
- SMILES: C1(N)=CC(Br)=CC=C1OC1=C(F)C=C(C(F)(F)F)C=C1F
Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC502850-1g |
2-Amino-4-bromophenyl 2,6-difluoro-4-(trifluoromethyl)phenyl ether |
2244086-80-2 | 95% | 1g |
£1200.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588759-1g |
5-Bromo-2-(2,6-difluoro-4-(trifluoromethyl)phenoxy)aniline |
2244086-80-2 | 98% | 1g |
¥13416 | 2023-03-11 |
Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-
Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244086-80-2): A Comprehensive Overview
Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244086-80-2) is a highly specialized compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.
The chemical structure of Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- is notable for its aromatic amine group and the presence of bromine and fluorine atoms. The bromine atom at the 5-position and the trifluoromethyl group at the 4-position of the phenoxy moiety contribute to its distinct electronic and steric properties. These features make it an attractive candidate for various chemical reactions and biological studies.
Recent research has highlighted the importance of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of multiple fluorine atoms in Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- enhances its lipophilicity and can potentially improve its bioavailability when used as a drug candidate. This is particularly relevant in the development of new therapeutic agents for conditions such as cancer, neurodegenerative diseases, and infectious diseases.
In the context of drug discovery, Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- has been investigated for its potential as a lead compound. Lead compounds are essential in the early stages of drug development as they serve as starting points for optimization through structure-activity relationship (SAR) studies. These studies aim to identify key structural features that enhance the compound's biological activity while minimizing toxicity and other adverse effects.
One of the key areas of interest is the compound's interaction with specific biological targets. For instance, preliminary studies have shown that Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- exhibits selective binding to certain receptors involved in signal transduction pathways. This selective binding can be leveraged to develop more targeted therapies with reduced side effects.
The synthesis of Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.
In addition to its potential in drug discovery, Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- has also been explored for its use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and photovoltaic devices. Research in this area is still in its early stages but shows promising results that could lead to new technological advancements.
Safety considerations are paramount when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- with appropriate personal protective equipment (PPE) and in well-ventilated areas to minimize exposure risks.
In conclusion, Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244086-80-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and favorable properties make it an attractive candidate for further research and development in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play a crucial role in advancing scientific knowledge and innovation.
2244086-80-2 (Benzenamine, 5-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)